benzyl 2-(2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamido)acetate

• IUPAC Name: benzyl 2-[[2-(oxan-4-yloxy)pyridine-4-carbonyl]amino]acetate
• InChI: InChI=1S/C20H22N2O5/c23-19(26-14-15-4-2-1-3-5-15)13-22-20(24)16-6-9-21-18(12-16)27-17-7-10-25-11-8-17/h1-6,9,12,17H,7-8,10-11,13-14H2,(H,22,24)
• InChI Key: CTPALMCFOSJDAJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1OC2=NC=CC(=C2)C(=O)NCC(=O)OCC3=CC=CC=C3
• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to benzyl 2-(2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamido)acetate often involves the use of tetrahydropyran derivatives. These derivatives are commonly used as protecting groups in organic synthesis. The most common route for synthesizing these heterocycles relies on the oxa-6π-electrocyclization of dienones.

Molecular Structure Analysis

The molecular structure of benzyl 2-(2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamido)acetate is complex and includes a tetrahydropyran ring, which is a saturated six-membered ring containing five carbon atoms and one oxygen atom.

Scientific Research Applications

Antiviral and Anticancer Properties

• Potential Mechanisms : Researchers are investigating its potential to interfere with DNA and RNA processes. .

Valence Isomerism and Synthetic Methods

• Synthetic Methods : Recent literature reports versatile methods to access 2HPs, excluding those fused to aromatic rings (such as 2H-chromenes). .

Stability and Fused Polycyclic Structures

• Biological Activities : 2H-chromenes exhibit a broad spectrum of biological activities and are widespread in higher plants. .

DNA Damage Detection

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Hydroalkoxylation Reactions

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Natural Product Synthesis

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Mechanism of Action

Target of Action

It is noted that the compound is used in diverse scientific research, suggesting it may interact with a variety of molecular targets.

Mode of Action

It is suggested that the compound has unique properties that allow for innovative applications, such as drug delivery systems, polymer synthesis, and bioimaging techniques.

Result of Action

Its use in drug delivery systems, polymer synthesis, and bioimaging techniques suggests it may have diverse effects at the molecular and cellular levels.